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Compound of Interest

Compound Name: 2-Bromo-7-methylnaphthalene

Cat. No.: B181319

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-7-methylnaphthalene is a halogenated aromatic hydrocarbon belonging to the
naphthalene family. Its structure, featuring a bromine substituent and a methyl group on the
naphthalene core, makes it a potential intermediate in organic synthesis, particularly in the
development of more complex molecules for pharmaceutical and materials science
applications. Understanding the fundamental physical properties of this compound is crucial for
its effective handling, characterization, and utilization in research and development. This
technical guide provides a summary of the available physicochemical data for 2-Bromo-7-
methylnaphthalene.

Core Physical Properties

The physical characteristics of 2-Bromo-7-methylnaphthalene are essential for predicting its
behavior in various experimental settings. While experimentally determined data for some
properties are limited in publicly accessible literature, computed values from chemical
databases provide valuable estimates.

Table 1: Summary of Physical and Chemical Properties of 2-Bromo-7-methylnaphthalene
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Property Value Source
Molecular Formula C11HoBr [1112]
Molecular Weight 221.09 g/mol [1][3]
Density 1.4 + 0.1 g/cm? (Predicted) [1]
Flash Point 137.6 + 13.7 °C (Predicted) [1]
Refractive Index 1.646 (Predicted) [1]
Melting Point Not available

Boiling Point Not available

Solubility Not available

CAS Number 187746-76-5 [1]12]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 2-Bromo-7-
methylnaphthalene are not readily available in the surveyed literature. However, standard
methodologies for determining these properties are well-established in organic chemistry.

Determination of Melting Point

A standard method for determining the melting point of a solid organic compound involves
using a melting point apparatus. A small, powdered sample of the crystalline material is packed
into a capillary tube and heated at a controlled rate. The temperature range over which the
substance melts, from the first appearance of liquid to the complete liquefaction of the solid, is
recorded as the melting point.

Determination of Boiling Point

For a non-volatile liquid, the boiling point can be determined by distillation. The compound is
heated in a distillation apparatus, and the temperature at which the vapor pressure of the liquid
equals the atmospheric pressure, and the liquid actively boils, is recorded as the boiling point.
For smaller quantities, a micro-boiling point determination method can be employed.
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Determination of Density

The density of a liquid can be determined using a pycnometer. The pycnometer is weighed
empty, then filled with the sample and weighed again. The volume of the pycnometer is known,
allowing for the calculation of the density by dividing the mass of the sample by its volume.

Determination of Refractive Index

The refractive index, a measure of how light bends as it passes through a substance, is
typically measured using a refractometer. A small drop of the liquid sample is placed on the
prism of the instrument, and the refractive index is read directly from the calibrated scale.

Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of 2-Bromo-7-
methylnaphthalene was not found in the available literature, a general approach for the
synthesis of bromonaphthalenes can be inferred from procedures for related compounds. For
instance, the synthesis of 2-bromonaphthalene often involves the bromination of 2-naphthol.[4]
A plausible synthetic route for 2-Bromo-7-methylnaphthalene could involve the bromination of
7-methylnaphthalene.

A general workflow for a potential synthesis and purification process is outlined below.
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Caption: A generalized workflow for the potential synthesis and purification of 2-Bromo-7-
methylnaphthalene.

Conclusion

This technical guide summarizes the currently available physical property data for 2-Bromo-7-
methylnaphthalene. While computed values for several key properties are accessible, there is
a notable lack of experimentally determined data for its melting point, boiling point, and
solubility in the public domain. The provided information serves as a foundational resource for
researchers and professionals, highlighting the need for further experimental characterization
of this compound to fully unlock its potential in scientific and industrial applications. The
absence of information regarding its biological activity or complex experimental workflows
precludes the creation of signaling pathway or detailed process diagrams at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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